Cas no 120405-09-6 (5-Thiazolethiol)
5-Thiazolethiol structure
5-Thiazolethiol Properties
Names and Identifiers
-
- 5-Thiazolethiol
- 1,3-thiazole-5-thiol
- 120405-09-6
- SCHEMBL1162452
- DTXSID10405769
- Thiazole-5-thiol
- +Expand
-
- PKXGJLZKCTVTDR-UHFFFAOYSA-N
- InChI=1S/C3H3NS2/c5-3-1-4-2-6-3/h1-2,5H
- S1C(S)=CN=C1
Computed Properties
- 116.97079
- 1
- 3
- 0
- 116.97069145g/mol
- 6
- 48.1
- 0
- 0
- 0
- 0
- 0
- 1
- 1.4
- 42.1Ų
Experimental Properties
- 12.89
5-Thiazolethiol Related Literature
-
David Cantillo,Martín ávalos,Reyes Babiano,Pedro Cintas,José L. Jiménez,Mark E. Light,Juan C. Palacios,Valentín Rodríguez Org. Biomol. Chem. 2010 8 5367
-
Xiaoyang Pang,Yunyang Zhao,Guo Li,Jianrong Liu,Aixia Yan Digital Discovery 2023 2 1026
120405-09-6 (5-Thiazolethiol) Related Products
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- 126840-22-0(1-Pentanol-d11)
- 10271-85-9(1,2-thiazole-5-carboxylic acid)
- 14580-30-4(4-(2,5-Dichlorophenyl)-3-thiosemicarbazide)
- 159496-17-0(5-Methyluridine-1',2',3',4',5'-13C5)
- 123333-84-6(LITHIUM DIISOPROPYLAMIDE MONO(TETRAHYDROFURAN))
- 159275-17-9(Benzyl 4-(bromomethyl)tetrahydro-1(2h)-pyridinecarboxylate)
- 165893-48-1(L-Arginine,L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-L-arginyl-)
- 137020-21-4(Cyclobutenediylium,1,3-dihydroxy-2,4-bis[5-(1-pyrrolidinyl)-2-thienyl]-, bis(inner salt) (9CI))
- 120180-27-0(L-Isoleucine,L-arginyl-L-asparaginyl-L-isoleucyl-L-alanyl-L-a-glutamyl-L-isoleucyl-L-isoleucyl-L-lysyl-L-a-aspartyl-)
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